N-([2,3'-bipyridin]-4-ylmethyl)-3-(3-fluoro-4-methylphenyl)propanamide

• IUPAC Name: 3-(3-fluoro-4-methylphenyl)-N-[(2-pyridin-3-ylpyridin-4-yl)methyl]propanamide
• InChI: InChI=1S/C21H20FN3O/c1-15-4-5-16(11-19(15)22)6-7-21(26)25-13-17-8-10-24-20(12-17)18-3-2-9-23-14-18/h2-5,8-12,14H,6-7,13H2,1H3,(H,25,26)
• InChI Key: FJWVGZLWZMBFNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CCC(=O)NCC2=CC(=NC=C2)C3=CN=CC=C3)F
• Molecular Formula: C21H20FN3O
• Molecular Weight: 349.4 g/mol
• CAS No.: 1903677-61-1

Description

N-([2,3'-bipyridin]-4-ylmethyl)-3-(3-fluoro-4-methylphenyl)propanamide is a useful research compound. Its molecular formula is C21H20FN3O and its molecular weight is 349.409. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Research Applications in Medicinal Chemistry and Pharmacology

TRPV1 Antagonists for Pain Management : A study by Kim et al. (2012) discusses 2-(3-fluoro-4-methylsulfonylaminophenyl)propanamides as potent TRPV1 antagonists. The research highlights structure-activity relationships of derivatives in the C-region, revealing that specific interactions are critical for binding potency, with applications in analgesic activity in neuropathic pain models (Kim et al., 2012).

Met Kinase Inhibitors for Cancer Therapy : Schroeder et al. (2009) identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. This class of compounds demonstrated complete tumor stasis in Met-dependent human gastric carcinoma models, indicating potential for cancer therapy (Schroeder et al., 2009).

Neurokinin-1 Receptor Antagonists for Clinical Administration : Harrison et al. (2001) describe an orally active, water-soluble neurokinin-1 receptor antagonist with high affinity and efficacy in pre-clinical tests relevant to emesis and depression, demonstrating the compound's potential for clinical administration (Harrison et al., 2001).

FAAH/COX Dual Inhibitory Potential Analgesic Agents : Deplano et al. (2021) explored the design, synthesis, and biological evaluation of flurbiprofen amides with dual inhibitory action against FAAH and COX. This research underscores the potential usefulness of dual-action compounds for anti-inflammatory and analgesic activity in animal pain models (Deplano et al., 2021).